Cas no 116094-23-6 (Insulin (human),28B-L-aspartic acid-)

• Product Name: Insulin (human),28B-L-aspartic acid-
• CAS No: 116094-23-6
• Molecular Formula: C₁₅₇H₂₃₂N₄₀O₄₄S₂^.C₉₉H₁₅₅N₂₅O₃₅S₄
• Molecular Weight: 5831.59007999995
• CID: 223486
• PubChem ID: 126843213

Insulin (human),28B-L-aspartic acid- Properties

Names and Identifiers

• Insulin (human),28B-L-aspartic acid-
• [AspB28]-human insulin
• AspB28-insulin (human)
• B28-Asp-insulin
• INA-X 14
• Insulin aspart
• Insulin X 14
• Insulin(ox), 8A-L-threonine-10A-L-isoleucine-28B-L-aspartic acid-30B-L-threonine-
• NovoLog
• NovoLog Mix 70
• NovoMix 30
• Novomix 50
• Novorapid
• NovoRapid30 Mix
• D04475
• Novolog (tn)
• Insulin aspart (genetical recombination)
• Insulin aspart (genetical recombination) (jan)
• Insulin Aspart EP
• USP
• 116094-23-6
• Insulin Aspart EP/USP
• Insulin aspart (usan/inn)
• Novolog
• INSULIN ASPART

• InChIKey： VOMXSOIBEJBQNF-UTTRGDHVSA-N
• Inchi： InChI=1S/C157H232N40O44S2.C99H155N25O35S4/c1-77(2)54-102(180-130(214)84(15)172-135(219)101(48-51-123(210)211)179-152(236)126(82(11)12)194-149(233)105(57-80(7)8)183-145(229)111(64-93-68-165-76-171-93)188-151(235)114(72-198)175-121(207)71-169-133(217)115(73-242)191-140(224)103(55-78(3)4)181-144(228)110(63-92-67-164-75-170-92)187-137(221)100(46-49-117(160)203)178-146(230)112(65-118(161)204)189-153(237)125(81(9)10)193-131(215)96(159)58-87-30-21-18-22-31-87)139(223)184-108(61-90-38-42-94(201)43-39-90)142(226)182-104(56-79(5)6)148(232)195-127(83(13)14)154(238)192-116(74-243)134(218)168-69-119(205)173-99(47-50-122(208)209)136(220)176-97(37-29-53-166-157(162)163)132(216)167-70-120(206)174-106(59-88-32-23-19-24-33-88)141(225)185-107(60-89-34-25-20-26-35-89)143(227)186-109(62-91-40-44-95(202)45-41-91)150(234)196-128(85(16)199)155(239)190-113(66-124(212)213)147(231)177-98(36-27-28-52-158)138(222)197-129(86(17)200)156(240)241;1-12-46(9)77(121-73(134)36-100)97(156)122-76(45(7)8)95(154)108-56(25-29-75(137)138)80(139)105-54(23-27-70(102)131)83(142)117-66(40-161)93(152)119-68(42-163)94(153)124-79(48(11)127)98(157)116-64(38-126)90(149)123-78(47(10)13-2)96(155)120-67(41-162)92(151)115-63(37-125)89(148)110-58(31-44(5)6)85(144)111-59(32-49-14-18-51(128)19-15-49)86(145)106-53(22-26-69(101)130)81(140)109-57(30-43(3)4)84(143)107-55(24-28-74(135)136)82(141)113-61(34-71(103)132)88(147)112-60(33-50-16-20-52(129)21-17-50)87(146)118-65(39-160)91(150)114-62(99(158)159)35-72(104)133/h18-26,30-35,38-45,67-68,75-86,96-116,125-129,198-202,242-243H,27-29,36-37,46-66,69-74,158-159H2,1-17H3,(H2,160,203)(H2,161,204)(H,164,170)(H,165,171)(H,167,216)(H,168,218)(H,169,217)(H,172,219)(H,173,205)(H,174,206)(H,175,207)(H,176,220)(H,177,231)(H,178,230)(H,179,236)(H,180,214)(H,181,228)(H,182,226)(H,183,229)(H,184,223)(H,185,225)(H,186,227)(H,187,221)(H,188,235)(H,189,237)(H,190,239)(H,191,224)(H,192,238)(H,193,215)(H,194,233)(H,195,232)(H,196,234)(H,197,222)(H,208,209)(H,210,211)(H,212,213)(H,240,241)(H4,162,163,166);14-21,43-48,53-68,76-79,125-129,160-163H,12-13,22-42,100H2,1-11H3,(H2,101,130)(H2,102,131)(H2,103,132)(H2,104,133)(H,105,139)(H,106,145)(H,107,143)(H,108,154)(H,109,140)(H,110,148)(H,111,144)(H,112,147)(H,113,141)(H,114,150)(H,115,151)(H,116,157)(H,117,142)(H,118,146)(H,119,152)(H,120,155)(H,121,134)(H,122,156)(H,123,149)(H,124,153)(H,135,136)(H,137,138)(H,158,159)/t84-,85+,86+,96-,97-,98-,99-,100-,101-,102-,103-,104-,105-,106-,107-,108-,109-,110-,111-,112-,113-,114-,115-,116-,125-,126-,127-,128-,129-;46-,47-,48+,53-,54-,55-,56-,57-,58-,59-,60-,61-,62-,63-,64-,65-,66-,67-,68-,76-,77-,78-,79-/m00/s1
• SMILES： [H]/N=C(/NCCC[C@@H](C(NCC(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)[C@H](O)C)=O)CCCCN)=O)CC(=O)O)=O)[C@H](O)C)=O)CC1=CC=C(O)C=C1)=O)CC1=CC=CC=C1)=O)CC1=CC=CC=C1)=O)=O)NC([C@@H](NC(CNC([C@@H](NC([C@H](C(C)C)NC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@H](C(C)C)NC([C@@H](NC([C@@H](NC([C@@H](NC(CNC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@H](C(C)C)NC([C@H](CC1=CC=CC=C1)N)=O)=O)CC(=O)N)=O)CCC(=O)N)=O)CC1N=CNC=1)=O)CC(C)C)=O)CS)=O)=O)CO)=O)CC1N=CNC=1)=O)CC(C)C)=O)=O)CCC(=O)O)=O)C)=O)CC(C)C)=O)CC1=CC=C(O)C=C1)=O)CC(C)C)=O)=O)CS)=O)=O)CCC(=O)O)=O)\N.C[C@H]([C@@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CC(=O)N)=O)CS)=O)CC1=CC=C(O)C=C1)=O)CC(=O)N)=O)CCC(=O)O)=O)CC(C)C)=O)CCC(=O)N)=O)CC1=CC=C(O)C=C1)=O)CC(C)C)=O)CO)=O)CS)=O)[C@H](CC)C)=O)CO)=O)NC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@H](C(C)C)NC([C@H]([C@H](CC)C)NC(CN)=O)=O)=O)CCC(=O)O)=O)CCC(=O)N)=O)CS)=O)CS)=O)O

Computed Properties

• Exact Mass: 5823.6185391g/mol
• Hydrogen Bond Donor Count: 80
• Hydrogen Bond Acceptor Count: 91
• Rotatable Bond Count: 182
• Monoisotopic Mass: 5821.6118294g/mol
• Heavy Atom Count: 406
• Complexity: 14600
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 52
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -14.3
• Topological Polar Surface Area: 2500Ų